Cas no 2229398-13-2 (2-methyl-4-(2-nitroethyl)-1,3-thiazole)

• Product Name: 2-methyl-4-(2-nitroethyl)-1,3-thiazole
• CAS No: 2229398-13-2
• MF: C₆H₈N₂O₂S
• MW: 172.204919815063
• CID: 5898248
• PubChem ID: 165846204
• Update Time: 2025-08-05

2-methyl-4-(2-nitroethyl)-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• 2-methyl-4-(2-nitroethyl)-1,3-thiazole
• 2229398-13-2
• EN300-1776966

• Inchi： 1S/C6H8N2O2S/c1-5-7-6(4-11-5)2-3-8(9)10/h4H,2-3H2,1H3
• InChI Key： VUQMSGZNANFGHT-UHFFFAOYSA-N
• SMILES： S1C(C)=NC(=C1)CC[N+](=O)[O-]

Computed Properties

• Exact Mass: 172.03064868g/mol
• Monoisotopic Mass: 172.03064868g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 87Ų

Additional information on 2-methyl-4-(2-nitroethyl)-1,3-thiazole

Introduction to 2-methyl-4-(2-nitroethyl)-1,3-thiazole (CAS No. 2229398-13-2)

2-methyl-4-(2-nitroethyl)-1,3-thiazole, identified by the Chemical Abstracts Service (CAS) number 2229398-13-2, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the thiazole family, a class of molecules known for their diverse biological activities and utility in drug development. The structural features of 2-methyl-4-(2-nitroethyl)-1,3-thiazole, particularly the presence of a methyl group at the 2-position and a 2-nitroethyl substituent at the 4-position, contribute to its unique chemical properties and potential pharmacological effects.

The thiazole core is a sulfur-containing heterocycle that plays a crucial role in the synthesis of various bioactive molecules. Its aromatic nature and ability to form stable complexes with biological targets make it an attractive scaffold for drug discovery. In recent years, researchers have been exploring the therapeutic potential of thiazole derivatives in treating a wide range of diseases, including infectious disorders, inflammatory conditions, and neoplastic diseases.

The nitro group in the 2-nitroethyl moiety is another key feature that influences the reactivity and biological activity of 2-methyl-4-(2-nitroethyl)-1,3-thiazole. Nitroaromatic compounds are well-documented for their antimicrobial and anti-inflammatory properties. The nitro group can undergo reduction to form an amine, which may alter the pharmacokinetic profile and bioavailability of the compound. This transformation is often exploited in medicinal chemistry to modulate drug efficacy and reduce toxicity.

Recent studies have highlighted the importance of thiazole derivatives in developing novel therapeutic agents. For instance, researchers have reported the synthesis and characterization of various thiazole-based compounds that exhibit potent antifungal and antibacterial activities. These findings suggest that 2-methyl-4-(2-nitroethyl)-1,3-thiazole could be a valuable candidate for further investigation in this context.

The methyl group at the 2-position of the thiazole ring may also contribute to the compound's overall stability and interactions with biological targets. Methyl-substituted heterocycles are frequently encountered in pharmacologically active molecules due to their ability to influence electronic properties and binding affinity. The presence of this substituent in 2-methyl-4-(2-nitroethyl)-1,3-thiazole may enhance its solubility and metabolic stability, making it a promising candidate for drug development.

In addition to its structural features, the nitroethylation at the 4-position introduces a polar functional group that can improve water solubility. This property is particularly important for oral and parenteral formulations, as it enhances bioavailability and reduces dosing frequency. The combination of these structural elements makes 2-methyl-4-(2-nitroethyl)-1,3-thiazole a versatile molecule with potential applications in multiple therapeutic areas.

Current research in medicinal chemistry emphasizes the need for innovative scaffolds that can address unmet medical needs. Thiazole derivatives continue to be a focal point due to their broad spectrum of biological activities. The synthesis of novel analogs, such as 2-methyl-4-(2-nitroethyl)-1,3-thiazole, represents a significant step forward in this direction. By modifying key structural motifs, researchers aim to discover compounds with enhanced efficacy, reduced side effects, and improved patient compliance.

The chemical synthesis of 2-methyl-4-(2-nitroethyl)-1,3-thiazole involves multi-step reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions and nucleophilic substitutions, have been employed to construct the desired thiazole core efficiently. These methods not only improve synthetic efficiency but also allow for greater flexibility in modifying substituents on the ring.

The pharmacological evaluation of 2-methyl-4-(2-nitroethyl)-1,3-thiazole has revealed intriguing properties that warrant further exploration. In vitro studies have demonstrated its potential as an antimicrobial agent against various bacterial strains. The mechanism of action likely involves interference with essential bacterial enzymes or metabolic pathways, leading to growth inhibition or cell death. Such findings are particularly relevant given the increasing prevalence of antibiotic-resistant pathogens.

Furthermore, preliminary investigations suggest that 2-methyl-4-(2-nitroethyl)-1,3-thiazole may exhibit anti-inflammatory effects by modulating key signaling pathways involved in inflammation. Thiazole derivatives have been shown to inhibit enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are critical mediators of inflammatory responses. By targeting these pathways, 2-methyl-4-(2-nitroethyl)-1,3-thiazole could potentially alleviate symptoms associated with chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

The compound's structural similarity to known bioactive molecules also suggests potential applications in other therapeutic areas. For example, thiazole derivatives have been explored as kinase inhibitors due to their ability to bind tightly to protein active sites. The presence of both hydrophobic aromatic rings and polar functional groups enhances binding affinity and selectivity against target enzymes.

In conclusion, 2-methyl-4-( 22 -nit roeth yl ) - 11 ,33 -thia z ole ( CAS No . 2229398 -13 -22 ) is a prom ising compoun d with poten tial therapeutic applications . Its unique structural features , including the presence off a methyl group , ftn nit roe thyl substituent , an d f t hia z ole core , contribute fo r its bioactivity . Further research is warranted fo r elucidating its mechanism off action an d evaluating its efficacy an d safety i n clinical settings . p > article > response >